N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide

• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol
• IUPAC Name: N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H17N3O/c1-20-17(12-13-19-20)18(22)21(16-10-6-3-7-11-16)14-15-8-4-2-5-9-15/h2-13H,14H2,1H3
• InChI Key: UAYPLXGJUALUIG-UHFFFAOYSA-N
• SMILES: CN1C(=CC=N1)C(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3

Description

N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide, also known as JNJ-5207852, is a compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. It is a selective antagonist of the CB1 receptor, which is involved in the regulation of appetite, mood, and pain sensation.

Mechanism of Action

N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide selectively binds to the CB1 receptor, which is mainly found in the central nervous system. This binding inhibits the activity of this receptor, which leads to a decrease in appetite, an increase in energy expenditure, and a reduction in drug-seeking behavior.
Biochemical and physiological effects:
N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide has been shown to have several biochemical and physiological effects. It has been found to reduce food intake and body weight in animal models. It also increases energy expenditure by activating brown adipose tissue. Additionally, it has been shown to reduce anxiety and depression-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide in lab experiments is its selectivity for the CB1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation is that it has a relatively low potency compared to other CB1 receptor antagonists, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for the research on N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide. One direction is to further investigate its potential use as a therapeutic agent for obesity, addiction, anxiety, and depression. Another direction is to study its effects on other physiological processes, such as pain sensation and inflammation. Additionally, the development of more potent CB1 receptor antagonists may improve the efficacy of this compound in future research.

Synthesis Methods

The synthesis of N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide involves the reaction of 2-methyl-3-phenylpyrazole with benzyl isocyanate in the presence of a catalyst. The resulting product is then purified through recrystallization. The yield of this synthesis method is around 60%.

Scientific Research Applications

N-benzyl-2-methyl-N-phenylpyrazole-3-carboxamide has been extensively studied for its potential use as a therapeutic agent in various diseases. It has been shown to have anti-obesity effects by reducing food intake and increasing energy expenditure in animal models. It has also been studied for its potential use in the treatment of addiction, anxiety, and depression.